Cas no 2089681-96-7 (methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate)

• Product Name: methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate
• CAS No: 2089681-96-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5564315
• PubChem ID: 131365743
• Update Time: 2025-06-10

methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2089681-96-7
• methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate
• EN300-1633299

• Inchi： 1S/C12H14N2O2/c1-7-4-3-5-8-9(6-14-11(7)8)10(13)12(15)16-2/h3-6,10,14H,13H2,1-2H3
• InChI Key： USDCKRRGVITSJO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CNC2C(C)=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate

Research Brief on Methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate (CAS: 2089681-96-7): Recent Advances and Applications

Methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate (CAS: 2089681-96-7) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical implications.

The compound's structural features, including the indole core and the ester-functionalized amino acid moiety, make it a valuable intermediate for the design of peptidomimetics and small-molecule modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective serotonin receptor agonists, which showed promising results in preclinical models of depression and anxiety. The researchers employed a multi-step synthetic route, starting from commercially available 7-methylindole, to achieve high yields of the target compound, underscoring its synthetic accessibility.

In addition to its role in central nervous system (CNS) drug development, methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate has been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The lead compound from this series demonstrated nanomolar IC50 values in vitro and showed significant tumor growth suppression in xenograft models, suggesting its potential as a novel HDAC inhibitor.

Furthermore, the compound's mechanism of action has been elucidated through structural biology studies. X-ray crystallography and molecular docking analyses revealed that the indole ring system engages in key π-π stacking interactions with aromatic residues in target proteins, while the ester group participates in hydrogen bonding networks. These insights have guided the rational design of second-generation analogs with improved pharmacokinetic properties, as described in a 2024 Nature Communications paper.

Despite these advancements, challenges remain in optimizing the compound's metabolic stability and blood-brain barrier penetration for CNS applications. Recent pharmacokinetic studies have identified rapid ester hydrolysis as a limiting factor, prompting investigations into prodrug strategies and alternative functional groups. Collaborative efforts between academic and industrial researchers are underway to address these limitations while exploring new therapeutic indications, such as neurodegenerative diseases and inflammatory conditions.

In conclusion, methyl 2-amino-2-(7-methyl-1H-indol-3-yl)acetate (CAS: 2089681-96-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in CNS disorders and oncology. Ongoing research continues to expand its utility through structural modifications and target diversification. Future directions include the development of clinical candidates and the exploration of combination therapies, positioning this compound as a valuable tool in the quest for novel therapeutic agents.